Cas no 1931084-83-1 (tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate)

• Product Name: tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate
• CAS No: 1931084-83-1
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• MDL: MFCD30499483
• CID: 5192230
• PubChem ID: 125528442
• Update Time: 2025-10-14

tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[5-(2-fluorophenyl)-5-oxopentyl]-, 1,1-dimethylethyl ester
• tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate

• MDL： MFCD30499483
• Inchi： 1S/C16H22FNO3/c1-16(2,3)21-15(20)18-11-7-6-10-14(19)12-8-4-5-9-13(12)17/h4-5,8-9H,6-7,10-11H2,1-3H3,(H,18,20)
• InChI Key： CAKYYSYZWRYVGA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCC(C1=CC=CC=C1F)=O

Additional information on tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate (CAS No. 1931084-83-1)

The compound tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate (CAS No. 1931084-83-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a fluorophenyl moiety and a tert-butyl group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, owing to its versatile reactivity and stability under various conditions.

In recent years, the demand for fluorinated compounds like tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate has surged due to their enhanced metabolic stability and bioavailability. These properties make them invaluable in the design of next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and oncology. The incorporation of fluorine atoms into pharmaceutical compounds is a growing trend, as it often improves binding affinity and reduces off-target effects. This compound, with its 2-fluorophenyl group, exemplifies this trend and is a subject of ongoing studies.

The synthesis of tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate involves multi-step organic reactions, including amide coupling and protection-deprotection strategies. Its CAS No. 1931084-83-1 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound’s molecular weight and solubility profile are critical parameters for its application in high-throughput screening and medicinal chemistry. These attributes align with the current focus on precision medicine and targeted drug delivery, which are hot topics in the scientific community.

From an industrial perspective, tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate is often utilized in custom synthesis and contract research organizations (CROs). Its scalable production and high purity make it a preferred choice for pharmaceutical manufacturers. Additionally, its compatibility with green chemistry principles is being explored, as sustainability becomes a priority in chemical synthesis. This aligns with the broader industry shift toward eco-friendly processes and reduced environmental impact.

In the context of AI-driven drug discovery, compounds like tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate are frequently analyzed using machine learning algorithms to predict their ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional methods. The compound’s structural motifs are also of interest in cheminformatics, where they are used to train models for virtual screening.

For researchers and professionals seeking detailed information on CAS No. 1931084-83-1, reliable sources include chemical catalogs, patent literature, and academic journals. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are often published to aid in its characterization. As the field of fluorine chemistry continues to evolve, tert-butyl N-5-(2-fluorophenyl)-5-oxopentylcarbamate remains a valuable tool for advancing innovative therapies and material science applications.